Ethyl 2'-amino-6'-ethyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: ethyl 2'-amino-6'-ethyl-7'-methyl-2,5'-dioxospiro[1H-indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C21H21N3O5/c1-4-24-11(3)10-14-15(18(24)25)21(16(17(22)29-14)19(26)28-5-2)12-8-6-7-9-13(12)23-20(21)27/h6-10H,4-5,22H2,1-3H3,(H,23,27)
• InChI Key: QGDMQAVXSFZMAT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC2=C(C1=O)C3(C4=CC=CC=C4NC3=O)C(=C(O2)N)C(=O)OCC)C
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

Ethyl 2'-amino-6'-ethyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2'-amino-6'-ethyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2'-amino-6'-ethyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthetic Pathways : The compound serves as a building block in synthesizing a diverse range of spiro compounds. For instance, it has been used in the synthesis of spiro[indoline-3,4′-pyrano[3,2-c]quinolone]-3′-carbonitriles, showcasing its versatility in forming fused heterocyclic structures (Aly et al., 2018). Similarly, it's involved in three-component spiro heterocyclization, forming complex molecules like ethyl 2-amino-3-cyano-1′-cyclohexyl-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylate, highlighting its utility in multicomponent reactions (Dmitriev et al., 2015).

• Structural Analyses : The compound's intricate molecular structure is subject to analysis, including X-ray structural determination. Such analyses provide insights into the molecular geometry and electronic configuration, essential for understanding reactivity and interaction with other molecules (Rahmati et al., 2012).

• Chemical Transformations : It's also a precursor for various chemical transformations. For instance, it's used in multicomponent assembling, showcasing its role in building complex molecular architectures like 2’-amino-7’-methyl-2,5’-dioxo-5’,6’-dihydrospiro[indoline-3,4’-pyrano[3,2-c]pyridine]-3’-carbonitriles (Elinson et al., 2016).

• Pharmacological Relevance : Although the focus here is not on pharmacological aspects, it's worth noting that the compound and its derivatives may also have implications in medicinal chemistry, paving the way for the development of new therapeutic agents (Kumar & Mashelker, 2006).